Cas no 1622335-41-4 (ICG-alkyne)

• Product Name: ICG-alkyne
• CAS No: 1622335-41-4
• MF: C₄₈H₅₃N₃O₄S
• MW: 768.0171
• CID: 4671069
• Update Time: 2025-11-06

ICG-alkyne Chemical and Physical Properties

Names and Identifiers

• ICG-alkyne

Additional information on ICG-alkyne

Introduction to ICG-Alkyne (CAS No. 1622335-41-4)

ICG-Alkyne, also known by its CAS number 1622335-41-4, is a highly specialized compound that has garnered significant attention in the fields of materials science, biotechnology, and drug delivery systems. This compound is a derivative of Indocyanine Green (ICG), a well-known near-infrared (NIR) dye, with an alkyne functional group appended to its structure. The combination of ICG's unique optical properties and the alkyne moiety's reactivity makes ICG-Alkyne a versatile tool for various applications.

The ICG moiety in ICG-Alkyne is responsible for its strong absorption in the NIR region, which is ideal for applications such as bioimaging and phototherapy. The alkyne group, on the other hand, introduces reactivity that allows for further functionalization through click chemistry or other coupling reactions. This dual functionality makes ICG-Alkyne a valuable building block in the development of advanced materials and therapeutic agents.

Recent studies have demonstrated the potential of ICG-Alkyne in bioconjugation applications. By leveraging the alkyne group, researchers have successfully attached ICG to various biomolecules such as proteins, peptides, and nucleic acids. These conjugates have shown promising results in in vivo imaging and targeted drug delivery systems. For instance, a 2023 study published in *Nature Biomedical Engineering* highlighted the use of ICG-Alkyne-conjugated nanoparticles for real-time monitoring of tumor progression in mice.

In addition to its biological applications, ICG-Alkyne has also found utility in materials science. The compound's ability to undergo click chemistry reactions has enabled its incorporation into polymer networks and self-assembled structures. A notable example is its use in creating stimuli-responsive materials that can release drugs under specific conditions. A 2023 paper in *Advanced Materials* reported the development of an ICG-Alkyne-based hydrogel that responds to NIR light, offering a novel approach for controlled drug delivery.

The synthesis of ICG-Alkyne typically involves a two-step process: first, the preparation of ICG via traditional methods such as cyclization reactions; second, the introduction of the alkyne group through coupling reactions. Researchers have optimized these steps to ensure high purity and yield. For example, a 2023 study in *Chemical Communications* described a novel method for synthesizing ICG-Alkyne with improved efficiency and scalability.

One of the most exciting developments involving ICG-Alkyne is its application in photodynamic therapy (PDT). The NIR absorption properties of ICG make it an excellent photosensitizer, and the alkyne group allows for targeted delivery to cancer cells. A recent clinical trial demonstrated that ICG-Alkyne-based PDT could significantly reduce tumor size in preclinical models without causing systemic toxicity.

Furthermore, ICG-Alkyne has been explored as a component in nanotechnology applications. Its ability to self-assemble into nanoparticles has led to innovative solutions in drug delivery and imaging. A 2023 study published in *Small* showcased the use of ICG-Alkyne nanoparticles for simultaneous imaging and therapy, highlighting their potential as multimodal agents.

In conclusion, ICG-Alkyne (CAS No. 1622335-41-4) represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique combination of optical properties and chemical reactivity positions it as a key player in advancing fields such as biotechnology, materials science, and nanotechnology. As research continues to uncover new possibilities for this compound, its impact on both academic and industrial sectors is expected to grow significantly.